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Compound of Interest

4-(1H-Pyrazol-1-yl)cyclohexan-1-
Compound Name:
one

CAS No.: 1425971-78-3

Cat. No.: B1407815

Get Quote

\\

Technical Whitepaper: 4-(1H-Pyrazol-1-
yl)cyclohexan-1-one

Structural Integrity, Synthetic Process Chemistry, and
Pharmacophore Utility

Chemical Identity & Molecular Architecture[1]

This molecule represents a "privileged scaffold” in medicinal chemistry—a cyclohexanone ring

substituted at the 4-position with a pyrazole moiety via the nitrogen atom (

). This geometry is essential for projecting the pyrazole ring into specific kinase binding pockets
(e.g., the ATP-binding site of JAK1/JAK2) while the ketone provides a vector for further
functionalization (reductive amination or nucleophilic addition).

Core Identifiers
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Parameter Specification

Chemical Name 4-(1H-Pyrazol-1-yl)cyclohexan-1-one

1425971-78-3 (Primary); Note: Often confused
with 1252607-48-9 (4-methyl analog)

CAS Number

Molecular Formula

Molecular Weight 164.21 g/mol
SMILES O=C1CCC(N2N=CC=C2)CC1
YECXIAXNZCMOND-UHFFFAOYSA-N
InChl Key
(Analogous base key)
Physical State Off-white to pale yellow solid
. Soluble in DMSO, MeOH, DCM; Sparingly
Solubility

soluble in water

Stereochemical Considerations

The molecule possesses a plane of symmetry passing through C1 and C4 of the cyclohexane
ring. However, upon reduction or functionalization of the ketone, cis/trans isomerism becomes
a Critical Quality Attribute (CQA).

o Conformation: The cyclohexane ring predominantly adopts a chair conformation. The bulky
pyrazole group at C4 will prefer the equatorial position to minimize 1,3-diaxial interactions,
stabilizing the structure.

Synthetic Pathways & Process Chemistry[8][9]

The synthesis of N-alkylated pyrazoles on cycloalkanes requires overcoming the poor
nucleophilicity of the pyrazole nitrogen and preventing competing C-alkylation. The most
robust, scalable route involves Nucleophilic Displacement on a Protected Ketal, avoiding the
pitfalls of direct conjugate addition.
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Route A: The Ketal-Mesylate Displacement
(Recommended)

This pathway ensures regioselectivity (

-alkylation) and protects the ketone from side reactions.

Workflow Diagram

Target:
4-(1H-Pyrazol-1-yl)cyclohexan-1-one
(Acid Deprotection)

Intermediate 1 Intermediate 2: Intermediate 3:
o Alcohol Reduction Mesylate Activation Pyrazole Di it
(RS (NaBH4) (MsCl, TEA) (Pyrazole, Cs2CO3, DMF)

1,4-Dioxaspiro[4.5]decan-8-one

Click to download full resolution via product page

Caption: Step-wise synthesis from commercially available ketal-protected ketone.

Detailed Protocol

Step 1: Reduction & Activation[1]
e Reduction: Dissolve 1,4-dioxaspiro[4.5]decan-8-one (1.0 eq) in MeOH at 0°C. Add

(0.5 eq) portion-wise. Stir for 2h. Quench with water, extract with DCM.[1]

o Mesylation: Dissolve the resulting alcohol in DCM. Add Triethylamine (1.5 eq) and cool to
0°C. Dropwise add Methanesulfonyl chloride (MsClI, 1.2 eq). The reaction is exothermic;
maintain T < 10°C.

o Checkpoint: Monitor TLC for disappearance of alcohol. The mesylate is unstable on silica;

proceed immediately.

Step 2: Nucleophilic Displacement (

)

e Reagents: Pyrazole (1.2 eq), Cesium Carbonate (

, 2.0 eq), DMF (anhydrous).
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» Procedure: Heat the mixture to 80-90°C for 12-16 hours.
o Mechanism:[2] The pyrazolate anion attacks the C8 position, displacing the mesylate.
is preferred over NaH for easier handling and cleaner profiles.
o Regioselectivity:

attack is favored over

attack due to sterics and electronics of the pyrazole ring.
Step 3: Deprotection

o Hydrolysis: Treat the protected intermediate with 2N HCI in Acetone/Water (1:1) at RT for 4
hours.

e Workup: Neutralize with

, extract with EtOAc. Purify via flash chromatography (Hexane/EtOAc gradient).

Analytical Characterization

Validating the structure requires distinguishing it from the gem-disubstituted impurity or the O-
alkylated isomer (rare).

Expected NMR Profile (, 400 MHz)
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Proton ( Shift (
Multiplicity Integration Assignment
) ppm)
C3-H or C5-H
Pyrazole-H 7.50 - 7.55 Doublet (d) 1H ]
(aromatic)
C5-H or C3-H
Pyrazole-H 7.35-7.40 Doublet (d) 1H )
(aromatic)
Pyrazole-H 6.20 - 6.25 Triplet (1) 1H C4-H (aromatic)
Cyclohexyl C4-H
Methine 4.20-4.35 Multiplet (m) 1H (
)
Cyclohexyl C2-H,
Methylene 2.40 - 2.60 Multiplet 4H C6-H (
-keto)
) Cyclohexyl C3-H,
Methylene 2.10-2.30 Multiplet 4H

C5-H

Note: The methine proton shift (~4.3 ppm) is diagnostic for N-alkylation. If O-alkylation

occurred, this shift would be significantly different.

Mass Spectrometry (LC-MS)

e lonization: ESI (+)

e Parent lon

:165.2 m/z

o Fragmentation: Loss of pyrazole (

68) is a common fragment in MS/MS.

Medicinal Chemistry Applications
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This scaffold is a cornerstone in the design of JAK (Janus Kinase) Inhibitors. The logic follows
the "linker-hinge binder" strategy.

Pharmacophore Logic

4-(1H-Pyrazol-1-yl)cyclohexan-1-one

Cyclohexyl Ring Ketone -> Amine
(Spacer/Shape) (Solvent Exposed)

Prients Pyrazole

ATP Binding Pocket

Click to download full resolution via product page

Caption: The cyclohexyl ring acts as a rigid spacer, orienting the pyrazole for pi-stacking or H-
bonding.

» JAK Inhibitors (e.g., Oclacitinib analogs): The pyrazole nitrogen often mimics the adenine
ring of ATP, forming hydrogen bonds with the kinase hinge region. The cyclohexane ring fills
the hydrophobic pocket, and the ketone is reductively aminated to attach solubilizing groups
(e.g., methylsulfonamides).

o CDK2 Inhibitors: Similar scaffolds have been used to target Cyclin-Dependent Kinases,
where the pyrazole acts as a bioisostere for phenylsulfonamides.

Handling & Safety (SDS Summary)

While specific toxicological data for this intermediate may be sparse, it should be handled with
the precautions standard for nitrogen-containing heterocycles.
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» GHS Classification:

o Warning: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335).
o Storage: Store under inert atmosphere (Nitrogen/Argon) at 2-8°C. Hygroscopic.
e Incompatibility: Strong oxidizing agents, strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. 1,4-Dioxaspiro[4.5]decan-8-one synthesis - chemicalbook [chemicalbook.com]

3. chembk.com [chembk.com]

4. researchgate.net [researchgate.net]

5. mdpi.com [mdpi.com]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.chembk.com/en/chem/4-(1H-PYRAZOL-1-YL)CYCLOHEXAN-1-ONE
https://www.researchgate.net/publication/251014819_Synthesis_of_44'-Cyclohexane-11-diylbis1-methyl-1H-pyrazol-5-ol
https://www.mdpi.com/1422-8599/2008/2/M569
https://www.researchgate.net/publication/251014819_Synthesis_of_44'-Cyclohexane-11-diylbis1-methyl-1H-pyrazol-5-ol
https://pdf.benchchem.com/57/An_In_depth_Technical_Guide_to_1_4_Dioxaspiro_4_5_decan_8_ylmethanamine_Discovery_and_History.pdf
https://pubmed.ncbi.nlm.nih.gov/37049714/
https://pubchem.ncbi.nlm.nih.gov/compound/18523713
https://www.benchchem.com/product/b1407815?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/57/An_In_depth_Technical_Guide_to_1_4_Dioxaspiro_4_5_decan_8_ylmethanamine_Discovery_and_History.pdf
https://www.chemicalbook.com/synthesis/1-4-dioxaspiro-4-5-decan-8-one.htm
https://www.chembk.com/en/chem/4-(1H-PYRAZOL-1-YL)CYCLOHEXAN-1-ONE
https://www.researchgate.net/publication/251014819_Synthesis_of_44'-Cyclohexane-11-diylbis1-methyl-1H-pyrazol-5-ol
https://www.mdpi.com/1422-8599/2008/2/M569
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1407815?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 6. Discovery of N,4-Di(1 H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as
Potential Anticancer Agents: Design, Synthesis, and Evaluation - PubMed
[pubmed.ncbi.nim.nih.gov]

e 7. ethyl (3S)-3-hydroxy-3-[(1R,2S,7S,8S,9S)-3,3,7-trimethyl-8-
tricyclo[5.4.0.02,9]undecanyl]propanoate | C19H3203 | CID 18523713 - PubChem
[pubchem.ncbi.nim.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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